Cas no 2416236-13-8 (2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]-)

2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]-, is a specialized heterocyclic compound with a unique structural framework combining piperidinedione and isoindole moieties. The presence of a hydroxyethoxy substituent enhances its solubility and reactivity, making it a valuable intermediate in pharmaceutical synthesis, particularly for targeted drug design. Its structural features allow for selective modifications, facilitating applications in the development of bioactive molecules, including potential anticancer and anti-inflammatory agents. The compound’s stability under physiological conditions further supports its utility in medicinal chemistry research. Its well-defined chemical properties enable precise control in synthetic pathways, contributing to its role in advancing therapeutic innovation.
2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]- structure
2416236-13-8 structure
Product Name:2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]-
CAS No:2416236-13-8
MF:C15H16N2O5
MW:304.297944068909
CID:5842602
PubChem ID:164557521
Update Time:2025-06-11

2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]-
    • SCHEMBL24207227
    • GS-9732
    • 2416236-13-8
    • EN300-7352036
    • 3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
    • Inchi: 1S/C15H16N2O5/c18-6-7-22-12-3-1-2-9-10(12)8-17(15(9)21)11-4-5-13(19)16-14(11)20/h1-3,11,18H,4-8H2,(H,16,19,20)
    • InChI Key: GNFZODOGEZDLTH-UHFFFAOYSA-N
    • SMILES: N1C(=O)CCC(N2CC3=C(C2=O)C=CC=C3OCCO)C1=O

Computed Properties

  • Exact Mass: 304.10592162g/mol
  • Monoisotopic Mass: 304.10592162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 95.9Ų

Experimental Properties

  • Density: 1.427±0.06 g/cm3(Predicted)
  • Boiling Point: 647.5±55.0 °C(Predicted)
  • pka: 10.69±0.40(Predicted)

2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7352036-0.05g
3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2416236-13-8 95.0%
0.05g
$1095.0 2025-03-11
Enamine
EN300-7352036-0.1g
3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2416236-13-8 95.0%
0.1g
$1349.0 2025-03-11
Enamine
EN300-7352036-0.25g
3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2416236-13-8 95.0%
0.25g
$1925.0 2025-03-11
Enamine
EN300-7352036-0.5g
3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2416236-13-8 95.0%
0.5g
$3033.0 2025-03-11
Enamine
EN300-7352036-1.0g
3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2416236-13-8 95.0%
1.0g
$3889.0 2025-03-11
Enamine
EN300-7352036-2.5g
3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2416236-13-8 95.0%
2.5g
$7621.0 2025-03-11
Enamine
EN300-7352036-5.0g
3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2416236-13-8 95.0%
5.0g
$11277.0 2025-03-11
Enamine
EN300-7352036-10.0g
3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
2416236-13-8 95.0%
10.0g
$16721.0 2025-03-11

Additional information on 2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]-

Recent Advances in the Study of 2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]- (CAS: 2416236-13-8)

The compound 2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]-, with the CAS number 2416236-13-8, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in oncology and immunomodulation. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of investigation has been the role of this compound in targeting protein degradation pathways, specifically through the ubiquitin-proteasome system. Researchers have demonstrated that 2,6-Piperidinedione derivatives can act as potent proteolysis-targeting chimeras (PROTACs), facilitating the selective degradation of disease-causing proteins. This approach has shown remarkable success in targeting oncogenic proteins, offering a novel strategy for cancer therapy. The hydroxyethoxy moiety in the molecule is believed to enhance its solubility and bioavailability, addressing some of the pharmacokinetic challenges associated with similar compounds.

In addition to its applications in oncology, recent studies have explored the immunomodulatory effects of 2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]-. Preliminary data suggest that this compound can modulate cytokine production and T-cell activation, making it a potential candidate for treating autoimmune diseases and chronic inflammatory conditions. The exact molecular targets and signaling pathways involved are currently under investigation, with early results pointing to interactions with key immune regulators such as NF-κB and JAK-STAT pathways.

The synthetic chemistry community has also made strides in optimizing the production of this compound. Recent publications highlight improved synthetic routes that yield higher purity and scalability, which are critical for advancing the compound into clinical trials. Innovations in catalytic methods and green chemistry principles have been employed to reduce the environmental impact of its synthesis while maintaining high efficiency and yield.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its potential off-target effects are areas of ongoing research. Additionally, the development of suitable formulations for delivery, especially in the context of targeted therapy, is a key focus for future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]-, represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its dual functionality in protein degradation and immunomodulation opens up new avenues for therapeutic intervention. Continued research and development will be essential to fully realize its potential and address the remaining challenges in its clinical application.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd